Cas no 1803852-14-3 (5-Fluoromethyl-4-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 5-Fluoromethyl-4-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1803852-14-3
• MF: C₇H₄F₄IN
• MW: 305.011447906494
• CID: 4905976
• Update Time: 2025-10-30

5-Fluoromethyl-4-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoromethyl-4-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F4IN/c8-2-4-3-13-6(1-5(4)12)7(9,10)11/h1,3H,2H2
• InChI Key： JOOSKMQAEFNMSG-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=NC=C1CF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 5-Fluoromethyl-4-iodo-2-(trifluoromethyl)pyridine

Introduction to 5-Fluoromethyl-4-iodo-2-(trifluoromethyl)pyridine (CAS No. 1803852-14-3)

5-Fluoromethyl-4-iodo-2-(trifluoromethyl)pyridine is a highly versatile and significant compound in the field of pharmaceutical and agrochemical research. Its molecular structure, characterized by the presence of a fluoromethyl group, an iodo substituent, and a trifluoromethyl group on a pyridine backbone, makes it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention due to its utility in developing novel therapeutic agents and crop protection chemicals.

The chemical formula of 5-Fluoromethyl-4-iodo-2-(trifluoromethyl)pyridine is C₈H₃F₅IN₂, and its molecular weight is approximately 328.02 g/mol. The compound exhibits moderate solubility in organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran, which facilitates its use in synthetic chemistry. Its stability under various reaction conditions further enhances its appeal as a building block in medicinal chemistry.

One of the most compelling aspects of 5-Fluoromethyl-4-iodo-2-(trifluoromethyl)pyridine is its role as a key intermediate in the synthesis of biologically active compounds. The fluorine and iodine substituents introduce unique electronic and steric properties that can be exploited to modulate the biological activity of target molecules. For instance, the fluoromethyl group is known to enhance metabolic stability and binding affinity, while the iodo substituent serves as a versatile handle for further functionalization via cross-coupling reactions.

In recent years, there has been growing interest in the development of fluorinated pyridines as pharmacophores due to their ability to improve drug-like properties such as lipophilicity, solubility, and bioavailability. A notable area of research involves the use of 5-Fluoromethyl-4-iodo-2-(trifluoromethyl)pyridine in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The trifluoromethyl group, in particular, is renowned for its ability to enhance binding interactions with biological targets, making it an indispensable feature in drug design.

Recent studies have demonstrated the utility of 5-Fluoromethyl-4-iodo-2-(trifluoromethyl)pyridine in constructing complex molecular architectures through transition-metal-catalyzed reactions. For example, palladium-catalyzed cross-coupling reactions with aryl halides or alkynes have been employed to generate diverse derivatives with potential therapeutic applications. These transformations highlight the compound's flexibility and its ability to serve as a scaffold for drug discovery efforts.

The agrochemical industry has also recognized the importance of 5-Fluoromethyl-4-iodo-2-(trifluoromethyl)pyridine as a precursor for developing novel pesticides and herbicides. The presence of fluorine atoms imparts resistance to degradation by environmental factors, ensuring prolonged efficacy. Furthermore, the structural features of this compound allow for fine-tuning of biological activity, making it an attractive candidate for designing next-generation crop protection agents.

From a synthetic chemistry perspective, 5-Fluoromethyl-4-iodo-2-(trifluoromethyl)pyridine offers numerous advantages due to its well-defined reactivity patterns. The iodine atom can be readily displaced by nucleophiles under mild conditions, enabling the introduction of various functional groups. Additionally, the electron-withdrawing nature of the trifluoromethyl group enhances electrophilic aromatic substitution reactions, providing access to further derivatized pyridines.

In conclusion, 5-Fluoromethyl-4-iodo-2-(trifluoromethyl)pyridine (CAS No. 1803852-14-3) is a multifaceted compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain at the forefront of drug discovery efforts.